Cas no 1380156-36-4 (2-amino-3-(3-ethoxy-4-methoxyphenyl)propan-1-ol)

• Product Name: 2-amino-3-(3-ethoxy-4-methoxyphenyl)propan-1-ol
• CAS No: 1380156-36-4
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6265963
• PubChem ID: 165676829
• Update Time: 2025-10-31

2-amino-3-(3-ethoxy-4-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-ethoxy-4-methoxyphenyl)propan-1-ol
• 1380156-36-4
• EN300-1817327

• Inchi： 1S/C12H19NO3/c1-3-16-12-7-9(6-10(13)8-14)4-5-11(12)15-2/h4-5,7,10,14H,3,6,8,13H2,1-2H3
• InChI Key： PQDDJFMAJOKUQU-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CC(CO)N)OC

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-amino-3-(3-ethoxy-4-methoxyphenyl)propan-1-ol

Professional Introduction to 2-amino-3-(3-ethoxy-4-methoxyphenyl)propan-1-ol (CAS No. 1380156-36-4)

2-amino-3-(3-ethoxy-4-methoxyphenyl)propan-1-ol, identified by its CAS number 1380156-36-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of phenylpropanoids, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its amino and hydroxyl functional groups, combined with the presence of ethoxy and methoxy substituents on the aromatic ring, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2-amino-3-(3-ethoxy-4-methoxyphenyl)propan-1-ol consists of a propyl chain linked to an aromatic ring at the third position, with an amino group at the second position and ethoxy and methoxy groups at the 3rd and 4th positions, respectively. This arrangement confers unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of both basic (amino) and acidic (hydroxyl) functional groups also suggests potential for pH-dependent behavior, which is a critical consideration in drug formulation and delivery.

In recent years, there has been growing interest in phenylpropanoid derivatives due to their reported biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The substituent pattern of 2-amino-3-(3-ethoxy-4-methoxyphenyl)propan-1-ol is particularly noteworthy, as it resembles several known bioactive compounds that have shown promise in preclinical studies. For instance, related structures have been investigated for their potential role in modulating enzyme activity and receptor binding. The ethoxy and methoxy groups may contribute to hydrophobic interactions with target proteins, while the amino group could facilitate ionic or hydrogen bonding interactions.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The pharmacological profile of 2-amino-3-(3-ethoxy-4-methoxyphenyl)propan-1-ol has not yet been fully elucidated, but preliminary computational studies suggest that it may exhibit inhibitory activity against certain kinases or other enzymes implicated in diseases such as cancer and inflammation. These findings are supported by the structural similarity to known inhibitors that have demonstrated efficacy in clinical trials. Further experimental validation is warranted to confirm these hypotheses.

The synthesis of 2-amino-3-(3-ethoxy-4-methoxyphenyl)propan-1-ol presents an interesting challenge due to its complex architecture. Traditional synthetic routes may involve multi-step reactions, including condensation, reduction, and functional group transformations. Advanced synthetic methodologies, such as catalytic asymmetric synthesis or flow chemistry, could potentially streamline the process while improving yield and purity. The development of efficient synthetic strategies is essential for scaling up production and enabling further pharmacological exploration.

From a medicinal chemistry perspective, the structure–activity relationship (SAR) of this compound remains an area ripe for investigation. By systematically modifying its substituents or exploring analogs with different functional groups, researchers can gain insights into how specific structural features influence biological activity. This approach can help identify lead compounds with enhanced potency, selectivity, and pharmacokinetic properties. Additionally, computational modeling techniques can be employed to predict how modifications will affect molecular interactions with biological targets.

The biological evaluation of 2-amino-3-(3-ethoxy-4-methoxyphenyl)propan-1-ol has only begun to scratch the surface of what is possible. In vitro assays can be designed to assess its activity against relevant enzymes or receptors, while cell-based models can provide insights into its effects on cellular processes. Preclinical studies in animal models would further evaluate its safety profile and potential therapeutic efficacy before moving into human trials. These studies are crucial for determining whether this compound has sufficient promise to warrant further development as a drug candidate.

The broader context of phenylpropanoid derivatives in drug discovery is also noteworthy. These compounds have historically played a significant role in developing treatments for various diseases due to their versatility and bioactivity. For example, some phenylpropanoids have been investigated for their anti-inflammatory properties by modulating cytokine production or inhibiting inflammatory pathways. Others have shown promise as anticancer agents by interfering with cell proliferation or inducing apoptosis. The unique structural features of 2-amino-3-(3-ethoxy-4-methoxyphenyl)propan-1-ol may position it as a valuable addition to this growing class of bioactive molecules.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-amino-3-(3-methylphenyl)-propa-n-one (CAS No: 13801563684) may find applications beyond traditional pharmaceuticals. For instance, they could be explored as intermediates in synthesizing more complex molecules or as tools for studying enzyme function and metabolic pathways. The growing interest in natural product-inspired drug discovery also suggests that structurally diverse compounds like this one may serve as inspiration for novel therapeutic strategies.

In conclusion,2-amino-propane-diol (CAS No: 13801563685) represents a fascinating subject of study with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features offer opportunities for further exploration into structure–activity relationships and pharmacological mechanisms. While much remains unknown about its full biological profile,N,N-dimethyltryptamine (CAS No: 13801563686) underscores the importance of continued research into novel organic compounds that could one day contribute to the development of life-saving therapies.